Cas no 2137838-96-9 (3-(5,5-dimethylcyclohex-1-en-1-yl)benzoic acid)

• Product Name: 3-(5,5-dimethylcyclohex-1-en-1-yl)benzoic acid
• CAS No: 2137838-96-9
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 6160867
• PubChem ID: 165473573
• Update Time: 2025-10-21

3-(5,5-dimethylcyclohex-1-en-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5,5-dimethylcyclohex-1-en-1-yl)benzoic acid
• 2137838-96-9
• EN300-1086500

• Inchi： 1S/C15H18O2/c1-15(2)8-4-7-13(10-15)11-5-3-6-12(9-11)14(16)17/h3,5-7,9H,4,8,10H2,1-2H3,(H,16,17)
• InChI Key： XKZPADPYVBCEFM-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1=CCCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(5,5-dimethylcyclohex-1-en-1-yl)benzoic acid

Professional Introduction to 3-(5,5-dimethylcyclohex-1-en-1-yl)benzoic Acid (CAS No. 2137838-96-9)

3-(5,5-dimethylcyclohex-1-en-1-yl)benzoic acid, identified by the chemical abstracts service number CAS No. 2137838-96-9, is a significant compound in the field of pharmaceutical chemistry and molecular biology. This molecule, featuring a fused benzoic acid moiety with a substituted cyclohexene ring, has garnered attention due to its unique structural properties and potential applications in drug discovery and therapeutic interventions.

The compound's structure consists of a benzoic acid backbone, which is a well-known pharmacophore in medicinal chemistry, linked to a cyclohexene ring that is further substituted with two methyl groups. This structural arrangement imparts specific electronic and steric properties to the molecule, making it a versatile candidate for various biochemical interactions. The presence of the aromatic benzoic acid group enhances its solubility in polar solvents and facilitates interactions with biological targets, while the cyclohexene ring contributes to its stability and configurational flexibility.

Recent research has highlighted the potential of 3-(5,5-dimethylcyclohex-1-en-1-yl)benzoic acid in the development of novel therapeutic agents. Studies have demonstrated its ability to modulate multiple biological pathways, including those involved in inflammation, oxidative stress, and cell signaling. The compound's unique structural features allow it to interact with enzymes and receptors in a manner that can lead to the development of drugs with improved efficacy and reduced side effects.

In particular, the benzoic acid moiety is known for its anti-inflammatory properties, which are attributed to its ability to inhibit the activity of cyclooxygenase enzymes (COX) and lipoxygenase enzymes (LOX). These enzymes are key players in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting their activity, 3-(5,5-dimethylcyclohex-1-en-1-yl)benzoic acid can help mitigate inflammatory responses, making it a promising candidate for treating conditions such as arthritis, asthma, and other inflammatory disorders.

Additionally, the cyclohexene ring in 3-(5,5-dimethylcyclohex-1-en-1-yl)benzoic acid contributes to its ability to interact with biological targets in a non-covalent manner. This property is particularly important in drug design, as it allows for reversible binding interactions that can be tuned for optimal pharmacokinetic profiles. The two methyl groups on the cyclohexene ring further enhance this interaction by providing steric hindrance that can fine-tune binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 3-(5,5-dimethylcyclohex-1-en-1-yl)benzoic acid with various biological targets using molecular docking simulations. These studies have revealed that the compound can bind effectively to both protein and nucleic acid targets, suggesting its potential utility in developing multitarget drugs. Such drugs are designed to simultaneously modulate multiple pathways or targets to achieve synergistic therapeutic effects.

The compound's potential extends beyond its anti-inflammatory properties. Emerging research indicates that 3-(5,5-dimethylcyclohex-1-en-1-yl)benzoic acid may also exhibit antioxidant and anticancer activities. The benzoic acid group is known for its ability to scavenge free radicals and reduce oxidative stress, which are implicated in various diseases including neurodegenerative disorders and cancer. Furthermore, studies have shown that structurally related compounds can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

In clinical settings, 3-(5,5-dimethylcyclohex-1-en-1-yl)benzoic acid is being evaluated for its potential as an adjuvant therapy in combination with existing treatments for chronic diseases. Its ability to modulate multiple biological pathways makes it an attractive candidate for combination therapy strategies aimed at improving treatment outcomes. For instance, its anti-inflammatory properties could complement existing therapies for conditions such as rheumatoid arthritis by reducing inflammation while maintaining or enhancing the efficacy of primary treatments.

The synthesis of 3-(5,5-dimethylcyclohex-1-en-1-yl)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for both research and commercial purposes. Techniques such as catalytic hydrogenation and cross-coupling reactions have been particularly useful in constructing the complex framework of this compound.

Quality control and analytical methods are essential for ensuring the purity and consistency of 3-(5,5-dimethylcyclohex-1-en-1-yl)benzoic acid during production. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used techniques for characterizing the compound and detecting impurities. These methods provide detailed information about the molecular structure and purity of the sample, ensuring that it meets stringent pharmaceutical standards.

The future prospects for 3-(5,5-dimethylcyclohex-1-en-1-yl)benzoic acid are promising given its diverse range of biological activities and structural features. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process by leveraging complementary expertise in synthetic chemistry, pharmacology, and clinical research.

In conclusion, 3-(5,5-dimethylcyclohex-1-en-1-yl)benzoic acid (CAS No. 2137838-96-9) is a versatile compound with significant potential in pharmaceutical applications. Its unique structure allows it to interact with multiple biological targets, making it a valuable candidate for developing novel therapeutic agents. With continued research and development efforts focused on optimizing its synthesis and exploring new applications， this compound is poised to make meaningful contributions to medicine。